Cas no 1261930-83-9 (2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide)

• Product Name: 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide
• CAS No: 1261930-83-9
• MF: C₁₄H₁₄FNO₃S
• MW: 295.32926607132
• MDL: MFCD18314082
• CID: 5187736
• Update Time: 2026-03-05

2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-N,N-Dimethylsulfamoylphenyl)-2-fluorophenol
• 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide

• MDL： MFCD18314082
• Inchi： 1S/C14H14FNO3S/c1-16(2)20(18,19)14-6-4-3-5-11(14)10-7-8-12(15)13(17)9-10/h3-9,17H,1-2H3
• InChI Key： XDHWSBIIALODRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=CC(=C(C=1)O)F)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide

Research Brief on 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide (CAS: 1261930-83-9)

2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide (CAS: 1261930-83-9) is a sulfonamide derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been explored for its pharmacological properties, including its role as a modulator of specific biological targets. Recent studies have focused on its synthesis, mechanism of action, and potential applications in drug development, particularly in the treatment of neurological and inflammatory disorders.

The synthesis of 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide involves multi-step organic reactions, with an emphasis on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In vitro and in vivo studies have revealed that this compound exhibits promising biological activity. For instance, it has shown affinity for certain receptor proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may cross the blood-brain barrier, opening avenues for its application in neurological disorders such as Alzheimer's disease and Parkinson's disease. However, further studies are required to elucidate its exact mechanism of action and to assess its safety profile.

Recent publications have highlighted the compound's potential in combination therapies. For example, synergistic effects have been observed when 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide is co-administered with other small molecules targeting related pathways. These findings underscore the importance of exploring its interactions with other drugs to maximize therapeutic efficacy while minimizing adverse effects.

Despite its promising attributes, challenges remain in the development of 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Researchers are also exploring structural modifications to enhance its pharmacological properties and reduce off-target effects.

In conclusion, 2-(4-Fluoro-3-hydroxyphenyl)-N,N-dimethylbenzenesulfonamide represents a compelling candidate for further investigation in the field of medicinal chemistry. Its unique structural and functional characteristics, coupled with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic potential and translating laboratory findings into clinical applications.